Cas no 56661-32-6 (Benzamide, 4-bromo-N-[3-(trifluoromethyl)phenyl]-)

• Product Name: Benzamide, 4-bromo-N-[3-(trifluoromethyl)phenyl]-
• CAS No: 56661-32-6
• MF: C₁₄H₉BrF₃NO
• MW: 344.126573324203
• CID: 348185
• PubChem ID: 788568
• Update Time: 2025-04-19

Benzamide, 4-bromo-N-[3-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• Benzamide, 4-bromo-N-[3-(trifluoromethyl)phenyl]-
• 4-Bromo-N-[3-(trifluoromethyl)phenyl]benzamide
• AC1LG45A
• CTK1F4099
• MolPort-001-622-841
• STK024614
• CS-0319820
• AKOS000202854
• 4-Bromo-N-(3-(trifluoromethyl)phenyl)benzamide
• DTXSID50354984
• Z28169797
• 56661-32-6

• Inchi： 1S/C14H9BrF3NO/c15-11-6-4-9(5-7-11)13(20)19-12-3-1-2-10(8-12)14(16,17)18/h1-8H,(H,19,20)
• InChI Key： URMINAWTHPPDQD-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(NC1=CC=CC(C(F)(F)F)=C1)=O

Computed Properties

• Exact Mass: 342.98197
• Monoisotopic Mass: 342.98196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1